(Z)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[6-methoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H18N4O3S/c1-19-7-6-12(18-19)15(21)17-16-20(8-9-22-2)13-5-4-11(23-3)10-14(13)24-16/h4-7,10H,8-9H2,1-3H3
• InChI Key: KEOYOHGCPMWNTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)OC)CCOC
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

This compound belongs to the class of benzo[d]thiazol derivatives. These derivatives have been synthesized and investigated for their potential antidepressant and anticonvulsant effects. They have also been found to have anti-inflammatory properties.

Synthesis Analysis

The synthesis of benzo[d]thiazol derivatives involves the reaction between hydroxybenzaldehyde and aminobenzothiazole derivatives. Another method involves 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Chemical Reactions Analysis

Benzo[d]thiazol derivatives have been found to show good cytotoxicity against tested cell lines. They also showed promising antioxidant activity.

Scientific Research Applications

Insect Pest Management

• Application : Researchers have explored using MBOA as an attractant in combination with insecticides. In laboratory and field experiments, MBOA was tested alongside the insecticide chlorethoxyphos. .

Anticancer Properties

• Application : DMC exhibits anticancer activity. .

Mechanism of Action

Target of Action

The primary target of this compound is the 2-C-methyl-D-erythritol-4-phosphate cytidyltransferase (IspD) , the third catalytic enzyme of the methylerythritol phosphate (MEP) pathway . This pathway is found in malaria parasites but absent in mammals, making it a highly attractive target for the discovery of novel and selective antimalarial therapies .

Mode of Action

The compound interacts with its target, IspD, through a mechanism involving initial non-covalent recognition of inhibitors at the IspD binding site, followed by disulfide bond formation through attack of an active site cysteine residue on the benzo[d]isothiazol-3(2H)-one core .

Biochemical Pathways

The compound affects the MEP pathway, which is utilized by Plasmodium spp. parasites to generate isoprenoid precursors . Isoprenoids are a diverse class of natural products, essential for many cellular functions, including protein prenylation and electron transport .

Result of Action

The compound displays nanomolar inhibitory activity against P. falciparum and P. vivax IspD and prevents the growth of P. falciparum in culture, with EC50 values below 400 nM . This suggests that the compound could potentially be used as a lead compound in the pursuit of novel drugs to treat malaria .